Cas no 167903-04-0 (Benzoic acid, 3-amino-4-[(methylamino)carbonyl]- (9CI))

• Product name: Benzoic acid, 3-amino-4-[(methylamino)carbonyl]- (9CI)
• CAS No: 167903-04-0
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 1023070
• PubChem ID: 10420141

Benzoic acid, 3-amino-4-[(methylamino)carbonyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-4-[(methylamino)carbonyl]- (9CI)
• 3-amino-4-(methylcarbamoyl)benzoic Acid
• 167903-04-0
• 3-amino-4-(methylamino)carbonylbenzoic acid
• SCHEMBL8886208
• DB-274529
• AYDBUUJTDCFLDL-UHFFFAOYSA-N
• Benzoic acid, 3-amino-4-[(methylamino)carbonyl]-

• Inchi： InChI=1S/C9H10N2O3/c1-11-8(12)6-3-2-5(9(13)14)4-7(6)10/h2-4H,10H2,1H3,(H,11,12)(H,13,14)
• InChI Key： AYDBUUJTDCFLDL-UHFFFAOYSA-N
• SMILES： CNC(=O)C1=C(C=C(C=C1)C(=O)O)N

Computed Properties

• Exact Mass: 194.0692
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 92.42